N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C19H19N5O4/c25-17(12-22-11-14(24(27)28)9-10-18(22)26)21-19-20-15-7-3-4-8-16(15)23(19)13-5-1-2-6-13/h3-4,7-11,13H,1-2,5-6,12H2,(H,20,21,25)
• InChI Key: FSNKIFBFYTZRMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C3=CC=CC=C3N=C2NC(=O)CN4C=C(C=CC4=O)[N+](=O)[O-]
• Molecular Formula: C19H19N5O4
• Molecular Weight: 381.4 g/mol

Description

N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide is a synthetic organic compound that belongs to the class of benzimidazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Cyclopentyl Substitution: The cyclopentyl group can be introduced via alkylation reactions using cyclopentyl halides in the presence of a base.

Acetamide Linkage: The acetamide linkage is formed by reacting the benzimidazole derivative with an appropriate acylating agent.

Pyridine Derivative Introduction:

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under catalytic hydrogenation conditions.

Reduction: The compound can be oxidized to introduce additional functional groups.

Substitution: The benzimidazole and pyridine rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen gas with a palladium on carbon catalyst.

Reduction: Potassium permanganate or chromium trioxide.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products

Reduction of Nitro Group: Formation of the corresponding amine derivative.

Oxidation: Introduction of hydroxyl or carbonyl groups.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Potential use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide involves its interaction with specific molecular targets:

Molecular Targets: Enzymes, receptors, or nucleic acids.

Pathways Involved: Inhibition of enzyme activity, modulation of receptor signaling, or interference with nucleic acid function.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Compounds with similar benzimidazole cores but different substituents.

Pyridine Derivatives: Compounds with similar pyridine rings but different functional groups.

Uniqueness

N-(1-cyclopentylbenzimidazol-2-yl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other benzimidazole and pyridine derivatives.